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Abstract
This technical guide provides an in-depth analysis of the chemical compound commonly known

as 2,2'-Dibenzoylaminodiphenyl disulfide. The primary focus of this document is to establish

its correct IUPAC nomenclature, which is N-[2-[(2-

benzamidophenyl)disulfanyl]phenyl]benzamide[1]. Beyond nomenclature, this guide will detail

its chemical and physical properties, outline a representative synthesis protocol, and discuss its

current and potential applications, particularly within the realms of materials science and drug

development. This document is intended for researchers, scientists, and professionals in the

chemical and pharmaceutical industries who require a comprehensive understanding of this

molecule.

Introduction
N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide, often referred to by its common name 2,2'-
Dibenzoylaminodiphenyl disulfide, is a symmetrical disulfide-containing aromatic amide. The

presence of the disulfide bond (S-S) is a key structural feature, imparting unique redox-

responsive characteristics to the molecule. This functionality makes it a compound of interest

for applications in "smart" materials, such as self-healing polymers and drug delivery systems.

Furthermore, the benzamide substructure is a common motif in many biologically active

compounds, suggesting potential, though less explored, applications in medicinal chemistry.

This guide aims to provide a consolidated resource of its fundamental chemical identity,

properties, and scientific context.
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Chemical Identity and Nomenclature
Correct and unambiguous identification of a chemical compound is paramount for scientific

communication and reproducibility. While "2,2'-Dibenzoylaminodiphenyl disulfide" is a

frequently used common name, the systematic name assigned by the International Union of

Pure and Applied Chemistry (IUPAC) provides a definitive and universally understood identifier.

IUPAC Name
The formal IUPAC name for this compound is N-[2-[(2-

benzamidophenyl)disulfanyl]phenyl]benzamide[1]. This name is derived by treating the

molecule as a benzamide substituted on the phenyl ring at the 2-position with a (2-

benzamidophenyl)disulfanyl group.

Chemical Structure
The structural representation of N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide is crucial for

understanding its chemical behavior.

Figure 1. Chemical structure of N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide.

Synonyms and Identifiers
For comprehensive database searching and literature review, it is beneficial to be aware of

other names and identifiers for this compound.

Identifier Type Value

CAS Number 135-57-9[1][2][3]

Molecular Formula C26H20N2O2S2[1][2][4]

Molecular Weight 456.6 g/mol [1]

Common Synonyms

2,2'-Dibenzamidodiphenyl disulfide, Bis(2-

benzamidophenyl) disulfide, N,N'-(Dithiodi-2,1-

phenylene)bisbenzamide[1][3][5]

InChIKey ZHMIOPLMFZVSHY-UHFFFAOYSA-N[1][4]
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Physicochemical Properties
The physical and chemical properties of a compound dictate its behavior in various systems

and are critical for designing experiments and applications.

Property Value Source

Melting Point 143-146 °C [2]

Boiling Point
489.8 °C at 760 mmHg

(Predicted)
[2]

Density 1.35 g/cm³ (Predicted) [2]

Water Solubility 48 µg/L at 20 °C (Predicted) [2]

Appearance Pale yellow to gray powder [3]

LogP 5.7 [1]

Synthesis and Characterization
The synthesis of N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide typically involves the

acylation of the corresponding diamine, 2,2'-diaminodiphenyl disulfide. This approach is a

standard method for forming amide bonds.

General Synthesis Workflow
The synthesis can be visualized as a two-step process starting from a suitable precursor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL534909.htm
https://www.lookchem.com/ProductWholeProperty_LCPL534909.htm
https://www.lookchem.com/ProductWholeProperty_LCPL534909.htm
https://www.lookchem.com/ProductWholeProperty_LCPL534909.htm
https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/22dibenzamido-diphenyl-disulfide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dibenzoylaminodiphenyl-disulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow

2,2'-Diaminodiphenyl
disulfide

Acylation Reaction
(e.g., Schotten-Baumann conditions)

Benzoyl Chloride
(or other acylating agent)

N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide

Recrystallization/
Chromatography

Pure Product

Click to download full resolution via product page

Figure 2. General workflow for the synthesis of the target compound.

Detailed Experimental Protocol
This protocol is a representative example of an amide bond formation reaction.

Objective: To synthesize N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide from 2,2'-

diaminodiphenyl disulfide.

Materials:

2,2'-Diaminodiphenyl disulfide
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Benzoyl chloride

Pyridine (or another suitable base)

Dichloromethane (or another suitable solvent)

Hydrochloric acid (dilute)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Standard laboratory glassware and equipment

Procedure:

Dissolution: In a round-bottom flask, dissolve 2,2'-diaminodiphenyl disulfide in

dichloromethane.

Base Addition: Add pyridine to the solution. The base acts as a scavenger for the HCl

byproduct of the reaction.

Acylation: Cool the mixture in an ice bath. Slowly add benzoyl chloride dropwise to the

stirred solution. The exothermic nature of the reaction necessitates cooling to control the

reaction rate and minimize side products.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with dilute hydrochloric

acid (to remove excess pyridine), water, and saturated sodium bicarbonate solution (to

remove any remaining acidic impurities).

Dry the organic layer over anhydrous magnesium sulfate.
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Purification:

Filter the drying agent and concentrate the organic solvent under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) or by column chromatography on silica gel.

Characterization: The identity and purity of the synthesized compound should be confirmed

using standard analytical techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The melting point

should also be determined and compared to the literature value.

Applications in Research and Development
The unique structural features of N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide make it a

molecule of interest in several areas of research.

Materials Science
The disulfide bond is the key functional group for applications in materials science. This bond

can be reversibly cleaved and reformed under mild redox conditions. This property is exploited

in the development of:

Redox-Responsive Polymers: Incorporation of this molecule as a cross-linker into polymer

networks can create "smart" materials. For instance, in a reducing environment, such as that

found inside cancer cells, the disulfide bonds can break, leading to the degradation of the

polymer and the controlled release of an encapsulated drug[6].

Self-Healing Materials: The reversible nature of the disulfide bond can be used to design

polymers that can repair themselves after damage. When a crack forms, disulfide bonds may

break, and upon application of a stimulus like heat or light, they can reform, restoring the

material's integrity[6].

Potential in Drug Development
While less explored, the benzamide moiety is a well-known pharmacophore present in

numerous approved drugs. N-substituted benzamide derivatives have shown a wide range of

biological activities, including antitumor effects[7][8]. Some N-benzylbenzamide derivatives, for
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example, act as tubulin polymerization inhibitors, a mechanism of action for several successful

anticancer drugs[9]. The presence of two benzamide units in N,N'-(disulfanediylbis(2,1-

phenylene))dibenzamide suggests that it could be a candidate for screening in various

biological assays, particularly in oncology. Further research is needed to explore the

therapeutic potential of this specific molecule and its analogs.

Safety and Handling
N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide is a stable, combustible solid at room

temperature[3]. It is important to avoid contact with acids, alkalis, and strong oxidizing agents.

High concentrations of dust may form explosive mixtures with air[3]. Inhalation of dust may

cause irritation of the upper respiratory tract. While not expected to be irritating upon short-term

skin contact, susceptible individuals may experience an allergic reaction[3]. Standard personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling this chemical. For detailed safety information, consult the Safety Data Sheet (SDS)

provided by the supplier.

Conclusion
N,N'-(disulfanediylbis(2,1-phenylene))dibenzamide, with the IUPAC name N-[2-[(2-

benzamidophenyl)disulfanyl]phenyl]benzamide, is a molecule with significant potential,

primarily driven by its redox-active disulfide bond. This functionality makes it a valuable building

block for advanced materials with applications in controlled release and self-healing

technologies. While its biological activities are not yet well-defined, its structural similarity to

known bioactive compounds suggests that it may be a worthwhile candidate for future drug

discovery efforts. This guide has provided a foundational understanding of its chemical identity,

properties, synthesis, and applications to support further research and development in this

area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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